Cas no 656817-21-9 (3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid)

• Product Name: 3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid
• CAS No: 656817-21-9
• MF: C₁₁H₁₂N₂O₆
• MW: 268.222783088684
• CID: 5418892
• Update Time: 2025-07-24

3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• DRPJJWSTFQFHKU-UHFFFAOYSA-N
• 3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid

• Inchi： 1S/C11H12N2O6/c1-19-11(16)7-2-3-8(9(6-7)13(17)18)12-5-4-10(14)15/h2-3,6,12H,4-5H2,1H3,(H,14,15)
• InChI Key： DRPJJWSTFQFHKU-UHFFFAOYSA-N
• SMILES： N(C1C=C(C(=O)OC)C=CC=1NCCC(=O)O)(=O)=O

Additional information on 3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid

Professional Introduction to 3-{4-(methoxycarbonyl-2-nitrophenylamino)propanoic acid (CAS No: 656817-21-9)

3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid, identified by its CAS number 656817-21-9, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, featuring a unique structural framework with both methoxycarbonyl and 2-nitrophenylamino functional groups, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular biology.

The structural composition of 3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid is characterized by a propanoic acid backbone, which provides a versatile scaffold for further chemical modifications. The presence of the methoxycarbonyl group enhances the compound's reactivity and stability, making it suitable for synthetic chemistry applications. Additionally, the 2-nitrophenylamino moiety introduces a nitro group, which is known for its ability to influence electronic properties and biological interactions. This combination of functional groups allows for a wide range of potential uses in medicinal chemistry and material science.

In recent years, there has been growing interest in the development of novel compounds with enhanced biological activity. The nitro group in 3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid has been particularly studied for its potential in modulating enzyme activity and receptor binding. Research has shown that nitroaromatic compounds can exhibit significant pharmacological effects, making them attractive candidates for therapeutic applications. For instance, studies have explored the use of nitro compounds in treating inflammatory diseases and infectious disorders by leveraging their ability to interact with specific biological targets.

The methoxycarbonyl group in this compound also plays a crucial role in its chemical behavior. This functionality is commonly used in the synthesis of esters and amides, which are key intermediates in pharmaceutical manufacturing. The stability provided by the ester linkage can be advantageous in drug formulations, ensuring prolonged activity and improved bioavailability. Furthermore, the propanoic acid moiety offers a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

The synthesis of 3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These methods highlight the compound's complexity and the expertise required to produce it on an industrial scale.

In academic research, 3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid has been utilized as a building block for more complex molecules. Its structural features make it an excellent candidate for generating derivatives with tailored biological activities. For example, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and other chronic diseases. The ability to modify both the methoxycarbonyl and 2-nitrophenylamino groups allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability.

The pharmaceutical industry has also shown interest in this compound due to its versatility. Drug discovery programs often rely on structurally diverse compounds to identify novel lead candidates. The unique combination of functional groups in 3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid makes it a valuable asset in these efforts. By exploring its derivatives, scientists can uncover new therapeutic agents with improved efficacy and reduced side effects.

Beyond drug development, this compound has potential applications in materials science. Its ability to form stable complexes with metals makes it useful in catalysis and coordination chemistry. Additionally, the presence of both polar and non-polar regions allows it to act as a surfactant or emulsifier in various formulations. These properties are being explored for developing advanced materials with specialized functions.

The latest research trends indicate that compounds like 3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid will continue to play a significant role in scientific advancements. Innovations in synthetic methodologies are enabling more efficient production processes, while computational modeling techniques are helping researchers predict biological activities with greater accuracy. These advancements are expected to accelerate the discovery of new drugs and materials based on similar molecular frameworks.

In conclusion, 3-{4-(methoxycarbonyl)-2-nitrophenylamino}propanoic acid (CAS No: 656817-21-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features offer opportunities for developing novel therapeutics, advanced materials, and innovative chemical processes. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific exploration.